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Compound of Interest

3-Bromo-2-
Compound Name: o
(bromomethyl)benzonitrile

cat. No.: B1287307

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 3-Bromo-2-(bromomethyl)benzonitrile, a key intermediate in
organic synthesis.

Core Molecular Data

3-Bromo-2-(bromomethyl)benzonitrile is a substituted aromatic compound containing both a
nitrile and two bromine functional groups. Its reactivity, particularly at the benzylic bromide
position, makes it a valuable building block in the synthesis of more complex molecules for
pharmaceutical and agrochemical applications.[1]

Property Value Source
Molecular Weight 274.94 g/mol [1]
Molecular Formula CsHsBrz2N [1]
CAS Number 1233479-42-9 [1]

Physicochemical Properties
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Detailed experimental data on the physicochemical properties of 3-Bromo-2-
(bromomethyl)benzonitrile is not readily available in the public domain. However, based on
its structure and the properties of similar compounds, it is expected to be a solid at room
temperature with limited solubility in water and good solubility in common organic solvents.

Synthesis

A specific, peer-reviewed synthesis protocol for 3-Bromo-2-(bromomethyl)benzonitrile is not
widely published. However, a plausible and commonly employed method for the benzylic
bromination of a methyl group on a substituted benzene ring is through a free radical
bromination reaction. The proposed synthesis would start from 3-bromo-2-methylbenzonitrile.

Proposed Experimental Protocol: Radical Bromination

Objective: To synthesize 3-Bromo-2-(bromomethyl)benzonitrile from 3-bromo-2-
methylbenzonitrile.

Materials:

3-bromo-2-methylbenzonitrile

N-Bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) as a radical initiator

Carbon tetrachloride (CCla) or other suitable non-polar solvent

Inert gas (Nitrogen or Argon)
Procedure:

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-
bromo-2-methylbenzonitrile in carbon tetrachloride under an inert atmosphere.

e Add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of AIBN to the solution.

e Heat the reaction mixture to reflux (approximately 77°C for CCla) and maintain reflux for
several hours. The reaction progress can be monitored by TLC or GC-MS.
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e Upon completion, cool the reaction mixture to room temperature. The succinimide byproduct
will precipitate out of the solution.

¢ Filter the mixture to remove the succinimide.

e Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any remaining
bromine, followed by a brine wash.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
» Remove the solvent under reduced pressure to yield the crude product.

» Purify the crude 3-Bromo-2-(bromomethyl)benzonitrile by recrystallization or column
chromatography.

Chemical Reactivity and Applications

The primary reactive site of 3-Bromo-2-(bromomethyl)benzonitrile is the benzylic bromide.
This group is a good leaving group, making the compound an excellent substrate for
nucleophilic substitution reactions. It is often employed in cross-coupling reactions, such as
Suzuki or Heck reactions, to introduce the 3-bromo-2-cyanobenzyl moiety into larger
molecules.[1] This makes it a valuable intermediate in the synthesis of biologically active
compounds in the pharmaceutical and agrochemical industries.[1]

Visualizing the Synthesis and Application
Experimental Workflow: Proposed Synthesis of 3-
Bromo-2-(bromomethyl)benzonitrile
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3-Bromo-2-(bromomethyl)benzonitrile
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Caption: Proposed workflow for the synthesis of 3-Bromo-2-(bromomethyl)benzonitrile.

Logical Relationship: Role in Complex Molecule
Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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